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Compound of Interest

Compound Name: MKC9989

Cat. No.: B560576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MKC9989 is a potent and selective inhibitor of the Inositol-Requiring Enzyme 1α (IRE1α)

endoribonuclease activity.[1][2] As a member of the hydroxy-aryl-aldehyde (HAA) class of

inhibitors, MKC9989 covalently binds to Lysine 907 (Lys907) in the RNase domain of IRE1α,

forming a Schiff base.[1][3] This action effectively blocks the splicing of X-box binding protein 1

(XBP1) mRNA and stabilizes Regulated IRE1-Dependent Decay (RIDD) targets, such as CD59

mRNA, thereby modulating the Unfolded Protein Response (UPR).[1][2][4] Given its critical role

in cellular stress responses, IRE1α is a significant therapeutic target in various diseases,

making MKC9989 a valuable tool for research and drug development.

This document provides a detailed protocol for the preparation of a stock solution of MKC9989
in Dimethyl Sulfoxide (DMSO), ensuring solution integrity and suitability for various

experimental applications.

Quantitative Data Summary
For ease of reference, the key quantitative data for MKC9989 are summarized in the table

below.
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Property Value Reference

CAS Number 1338934-20-5 [2]

Molecular Formula C₁₇H₂₀O₇ [2]

Molecular Weight 336.34 g/mol [2]

Appearance Light yellow to yellow solid [2]

Solubility in DMSO ≥ 50 mg/mL (148.66 mM) [2]

Solubility in Water < 0.1 mg/mL (insoluble) [2]

In Vitro IC₅₀ (IRE1α) 0.23 - 44 µM [2]

Cellular EC₅₀ (XBP1 splicing) 0.33 µM [3]

Experimental Protocols
Materials

MKC9989 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and appropriate chemical-

resistant gloves (e.g., butyl rubber or double nitrile).[5]

Protocol for Preparing a 10 mM MKC9989 Stock Solution
in DMSO
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This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many cell-based assays. Adjustments can be made based on specific

experimental needs.

Pre-weighing Preparations: Before opening the vial, centrifuge the MKC9989 powder to

ensure all the compound is at the bottom.[6]

Weighing MKC9989: In a well-ventilated area, carefully weigh out the desired amount of

MKC9989 powder using a calibrated analytical balance. For example, to prepare 1 mL of a

10 mM stock solution, you would need 3.36 mg of MKC9989. Calculation: Volume (L) x

Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g) 0.001 L x 0.010 mol/L x

336.34 g/mol = 0.00336 g = 3.36 mg

Dissolving in DMSO: Add the appropriate volume of sterile DMSO to the vial containing the

weighed MKC9989. For the example above, add 1 mL of DMSO.

Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly until the solid is

completely dissolved. Gentle warming in a water bath (not exceeding 40°C) can be used to

aid dissolution if necessary, though MKC9989 is highly soluble in DMSO.[2]

Sterilization (Optional but Recommended for Cell Culture): If the stock solution is intended

for cell culture, it is best practice to filter-sterilize it using a 0.22 µm syringe filter that is

compatible with DMSO. However, as DMSO itself is a harsh solvent, some researchers find

that filter sterilization is not always necessary if aseptic techniques are strictly followed.[7]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected tubes (e.g., amber microcentrifuge tubes). This prevents repeated freeze-

thaw cycles which can degrade the compound.[6]

Storage Conditions: Store the aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).[6] Always refer to the manufacturer's specific

storage recommendations if available.

Dilution for Cell-Based Assays
When preparing working solutions for cell culture, the final concentration of DMSO should be

kept low, typically below 0.5%, to avoid cellular toxicity.[6] It is advisable to perform serial
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dilutions of the stock solution in culture medium to achieve the desired final concentration of

MKC9989. Always include a vehicle control (culture medium with the same final concentration

of DMSO) in your experiments.[5]
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Caption: MKC9989 inhibits the IRE1α RNase to block UPR signaling.

Experimental Workflow: MKC9989 Stock Solution
Preparation
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Caption: Workflow for preparing MKC9989 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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